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Compound of Interest

Compound Name: 3-(1-Piperidinyl)butanoic acid

CAS No.: 764633-91-2

Cat. No.: B1278994

Get Quote

Introduction & Molecule Profile[1][2][3][4]
3-(1-Piperidinyl)butanoic acid (CAS: 764633-91-2) is a

-amino acid derivative featuring a piperidine ring attached to the C3 position of a butyric acid
backbone.[1][2] It serves as a critical intermediate in the synthesis of complex pharmaceutical
agents, particularly dipeptidyl peptidase-4 (DPP-4) inhibitors and other bioactive piperidine
scaffolds.[1]

The Analytical Challenge
Characterizing this molecule presents three distinct hurdles:

Lack of Chromophore: The molecule lacks a conjugated

-system (e.g., benzene ring).[1] Traditional UV detection (>220 nm) is ineffective.

Zwitterionic Character: Containing both a basic tertiary amine (piperidine, pKa

10.[1]4) and an acidic carboxyl group (pKa
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4.5), it exists as a zwitterion at neutral pH, complicating retention on standard C18 columns.
[1]

Chirality: The C3 position is a stereocenter.[1] Enantiomeric purity is critical for downstream

pharmaceutical efficacy.

Physicochemical Properties (Predicted)
Property Value / Description Impact on Analysis

Formula
MW = 171.24 g/mol

(Monoisotopic)

pKa (Base) ~10.1 (Piperidine N)

Requires high pH or ion-

pairing for RP-HPLC retention.

[1]

pKa (Acid) ~4.5 (Carboxylic Acid) Ionized at neutral pH.[1]

Solubility
High in Water, MeOH; Low in

Hexane

Ideal for HILIC; Poor for

Normal Phase without

additives.[1]

UV Abs End absorption only (<210 nm)
UV is not recommended. Use

CAD, ELSD, or MS.[1]

Synthesis & Impurity Logic
Understanding the synthesis allows us to predict impurities.[1] The standard route is the

Michael Addition of piperidine to crotonic acid.[1]
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Figure 1: Synthetic pathway and potential impurities.[1] Impurity C is rare in direct Michael

addition but possible under harsh conditions.[1]

Method 1: Structural Identification (NMR)
Objective: Confirm the covalent structure and connectivity.[1]

Protocol
Solvent: Deuterated Methanol (

) or

.[1] Avoid

due to poor solubility of the zwitterion.[1]

Reference: Tetramethylsilane (TMS) or residual solvent peak.[1]

Key Diagnostic Signals (

NMR, 400 MHz,

):
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Methyl Group:

~1.2 ppm (3H, doublet) – Indicates the terminal methyl at C4.[1]

Chiral Methine (C3):

~3.0-3.5 ppm (1H, multiplet) – The site of piperidine attachment.[1]

Methylene (C2):

~2.4-2.6 ppm (2H, multiplet) – Adjacent to the carboxyl group.[1]

Piperidine Ring:

~2.6-2.8 ppm (4H, multiplet) –

-protons next to Nitrogen.[1]

~1.5-1.7 ppm (6H, broad multiplet) –

ring protons.[1]

Method 2: Purity & Assay (HILIC-CAD/MS)
Objective: Quantify purity and assay without relying on UV absorbance.[1] Rationale:

Hydrophilic Interaction Liquid Chromatography (HILIC) is superior to Reverse Phase (RP) here

because the zwitterionic analyte elutes early (near void volume) on C18 but is well-retained on

HILIC phases.[1] Charged Aerosol Detection (CAD) provides universal response.[1]

Instrumental Parameters
System: UHPLC with CAD (Corona Veo or similar) or MS (ESI+).

Column: Zwitterionic HILIC (e.g., Merck SeQuant ZIC-HILIC or Waters BEH Amide), 2.1 x

100 mm, 1.7 µm.[1]

Column Temp: 35°C.

Flow Rate: 0.4 mL/min.[1]
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Mobile Phase
MP A: 10 mM Ammonium Acetate in Water (pH 6.8).[1] Buffer is critical for peak shape.[1]

MP B: Acetonitrile (LC-MS Grade).[1]

Gradient Table
Time (min) % A (Buffer) % B (ACN) Event

0.0 10 90 Start

1.0 10 90 Isocratic Hold

8.0 40 60 Linear Gradient

8.1 10 90 Re-equilibration

12.0 10 90 Stop

System Suitability Criteria (Self-Validating)
Tailing Factor:

(Zwitterions often tail; buffer concentration controls this).

Precision (n=6): RSD

2.0% for area.[1]

Sensitivity (S/N): Limit of Quantitation (LOQ)

10.

Method 3: Chiral Separation (Enantiomeric Excess)
Objective: Determine the ratio of (R)- and (S)- enantiomers.[1] Challenge: The zwitterion is

insoluble in pure hexane. We must use "Polar Ionic Mode" or "Immobilized Normal Phase with

Additives."[1]

Protocol
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Column: Chiralpak IG or Chiralpak AD-H (Immobilized phases preferred for robustness).

Mobile Phase: Hexane : Ethanol : TFA : Diethylamine (80 : 20 : 0.1 : 0.1).[1]

Note: The TFA/DEA ratio (1:1) forms an in-situ salt that suppresses ionization, sharpening

the peaks of the zwitterion.[1]

Detection: CAD (preferred) or UV at 210 nm (if concentration is high, >1 mg/mL).[1]

Flow Rate: 1.0 mL/min.[1]

Sample Diluent: Ethanol.[1][3]
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Figure 2: Decision tree for analytical method selection, highlighting the rejection of standard

UV/C18 methods.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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